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Compound of Interest

Compound Name:
2-Cyanopyridine-3-sulfonyl

chloride

CAS No.: 1060801-06-0

Cat. No.: B1527055

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Cyanopyridine-3-sulfonyl chloride, a

pyridine derivative of significant interest in medicinal chemistry and organic synthesis. Due to

the limited availability of specific literature on this particular isomer, this document synthesizes

information from supplier data, safety regulations, and the established chemistry of analogous

compounds to offer a robust technical resource. All information derived from related

compounds is explicitly noted to ensure scientific transparency.

Core Identifiers and Chemical Properties
2-Cyanopyridine-3-sulfonyl chloride is a distinct chemical entity with the following identifiers:
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Identifier Value Source

CAS Number 1060801-06-0 [1][2][3][4]

Molecular Formula C₆H₃ClN₂O₂S

Molecular Weight 202.62 g/mol

IUPAC Name
2-cyanopyridine-3-sulfonyl

chloride

SMILES
O=S(C1=CC=CN=C1C#N)

(Cl)=O

Precise experimental data on the physicochemical properties of 2-Cyanopyridine-3-sulfonyl
chloride are not readily available in peer-reviewed literature. However, based on its structure

and data for related compounds, the following properties can be anticipated:

Appearance: Likely a solid at room temperature.

Solubility: Expected to be soluble in a range of organic solvents.

Reactivity: The presence of a highly electrophilic sulfonyl chloride group suggests high

reactivity towards nucleophiles.[5][6][7]

Synthesis and Mechanistic Considerations
A definitive, published synthetic protocol for 2-Cyanopyridine-3-sulfonyl chloride is not

currently available. However, a plausible synthetic route can be postulated based on

established methods for the preparation of pyridine-3-sulfonyl chlorides.[1][8][9][10] One

common approach involves a diazotization-sulfonylation sequence starting from an

aminopyridine precursor.

Postulated Synthetic Workflow
A potential synthetic pathway could involve the following key transformations:

3-Amino-2-cyanopyridine Diazonium Salt Intermediate  NaNO₂, HCl   Sulfur Dioxide Insertion  SO₂, CuCl   2-Cyanopyridine-3-sulfonyl chloride  Chlorination  
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Caption: Postulated synthesis of 2-Cyanopyridine-3-sulfonyl chloride.

Detailed Hypothetical Protocol
The following protocol is a conceptualized procedure based on general methods for

synthesizing pyridine sulfonyl chlorides and should be adapted and optimized with appropriate

laboratory safety measures.

Diazotization:

Dissolve 3-amino-2-cyanopyridine in a suitable acidic medium (e.g., hydrochloric acid) and

cool the mixture to 0-5 °C in an ice bath.

Slowly add a solution of sodium nitrite (NaNO₂) in water dropwise, maintaining the low

temperature to form the corresponding diazonium salt. The reaction progress should be

monitored for the consumption of the starting amine.

Sulfonylation:

In a separate reaction vessel, prepare a solution of sulfur dioxide (SO₂) in a suitable

solvent, often with a copper(I) chloride catalyst.

Slowly add the freshly prepared diazonium salt solution to the sulfur dioxide solution. This

step should be performed under a well-ventilated fume hood due to the toxic nature of

SO₂. This reaction leads to the formation of the sulfonyl chloride moiety.

Work-up and Purification:

Upon completion of the reaction, the mixture would typically be quenched with water and

extracted with an organic solvent (e.g., dichloromethane or ethyl acetate).

The organic layers would be combined, washed with brine, dried over an anhydrous salt

(e.g., sodium sulfate), and the solvent removed under reduced pressure.

The crude product would then be purified using a suitable technique such as column

chromatography or recrystallization to yield pure 2-Cyanopyridine-3-sulfonyl chloride.
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Chemical Reactivity and Applications in Drug
Discovery
The reactivity of 2-Cyanopyridine-3-sulfonyl chloride is dominated by the electrophilic nature

of the sulfonyl chloride group and the electronic properties of the 2-cyanopyridine ring.

2-Cyanopyridine-3-sulfonyl chloride

Electrophilic Sulfonyl Chloride

Nucleophilic Attack Site

Sulfonamides, Sulfonate Esters, Thioesters

  Forms  

Nucleophiles
(e.g., Amines, Alcohols, Thiols)

  Reaction  

Click to download full resolution via product page

Caption: Key reactivity of 2-Cyanopyridine-3-sulfonyl chloride.

Core Reactivity
The sulfonyl chloride moiety is a highly reactive electrophile, readily undergoing nucleophilic

substitution with a wide range of nucleophiles.[5][6][7]

Reaction with Amines: This reaction forms sulfonamides, a common structural motif in many

pharmaceutical agents. The Hinsberg reaction is a classic example of this transformation.[6]

Reaction with Alcohols: The reaction with alcohols yields sulfonate esters, which are valuable

intermediates in organic synthesis.[5][6]

Reaction with Thiols: Thiols react with sulfonyl chlorides to produce thioesters.
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The 2-cyano group is a strong electron-withdrawing group, which influences the reactivity of the

pyridine ring and the sulfonyl chloride.

Applications in Medicinal Chemistry
While specific applications of 2-Cyanopyridine-3-sulfonyl chloride in drug discovery are not

documented, the cyanopyridine scaffold is present in a variety of biologically active molecules.

[11][12][13][14] The sulfonyl chloride group allows for the facile introduction of a sulfonyl

linkage, which can be used to connect the cyanopyridine core to other pharmacophores.

2-Cyanopyridine-3-sulfonyl chloride

Novel Bioactive Conjugate

  Sulfonyl Linkage  

Pharmacophore with
Nucleophilic Handle

(e.g., -NH₂, -OH)

Click to download full resolution via product page

Caption: Conceptual application in drug discovery.

Potential therapeutic areas where derivatives of this compound could be explored include:

Kinase Inhibitors: The pyridine core is a common feature in many kinase inhibitors, and the

sulfonyl group can form key hydrogen bonds within the ATP-binding pocket of kinases.[11]

Antimicrobial Agents: Cyanopyridine derivatives have shown a range of antimicrobial

activities.[11]

Anticancer Agents: The cyanopyridine scaffold has been investigated for its potential as a

basis for novel anticancer drugs.[14]

Safety, Handling, and Storage
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As there is no specific, publicly available Safety Data Sheet (SDS) for 2-Cyanopyridine-3-
sulfonyl chloride (CAS 1060801-06-0), the following information is based on the safety

profiles of closely related compounds, namely pyridine-3-sulfonyl chloride and 2-cyanopyridine.

[15][16] It is imperative to handle this compound with extreme caution and to perform a

thorough risk assessment before use.

Hazard Identification (Based on Analogues)
Acute Toxicity: Harmful if swallowed and toxic in contact with skin.[15]

Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[16]

Eye Damage/Irritation: Causes serious eye damage.[16]

Respiratory Irritation: May cause respiratory irritation.[16]

Recommended Handling Procedures
Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection. A lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles

are mandatory.

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[15]

Conclusion
2-Cyanopyridine-3-sulfonyl chloride represents a potentially valuable building block for the

synthesis of novel compounds in the pharmaceutical and agrochemical industries. While
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specific literature on this compound is scarce, its chemical behavior can be reasonably

predicted based on the well-established reactivity of sulfonyl chlorides and the electronic nature

of the cyanopyridine core. The synthetic and reactive pathways outlined in this guide provide a

solid foundation for researchers and drug development professionals interested in exploring the

potential of this and related molecules. As with any highly reactive chemical, strict adherence to

safety protocols is essential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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